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Compound of Interest

Compound Name: 3-Chlorocyclohexene

Cat. No.: B1361376

Proper disposal of 3-Chlorocyclohexene is critical to ensure laboratory safety and
environmental protection. As a flammable and potentially hazardous chemical, it requires a
structured disposal plan that adheres to institutional and regulatory standards. This guide
provides detailed, step-by-step procedures for researchers, scientists, and drug development
professionals to manage and dispose of 3-Chlorocyclohexene waste safely and effectively.

Immediate Safety and Handling Precautions

Before handling 3-Chlorocyclohexene, it is essential to take the following safety precautions.
These measures are derived from its classification as a Category 3 flammable liquid[1][2][3].

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-
resistant gloves (e.g., Fluorinated rubber, Nitrile rubber), safety glasses or goggles, and a lab
coat[4]. If there is a risk of vapor inhalation, use a respirator with an appropriate vapor
cartridge[2].

e Ventilation: Handle 3-Chlorocyclohexene in a well-ventilated area, preferably within a
chemical fume hood, to prevent the accumulation of flammable vapors[1][2].

« Ignition Sources: Keep the chemical away from all potential ignition sources, such as open
flames, hot surfaces, sparks, and static discharge[1][2]. Use explosion-proof equipment
when necessary[1].
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» Spill Management: In case of a spill, remove all ignition sources. Absorb the spill with an
inert, non-combustible material (e.g., dry sand or earth) and place it in a sealed container for
disposal as hazardous waste. Ensure the area is well-ventilated.

Step-by-Step Disposal Procedure

The disposal of 3-Chlorocyclohexene must be managed through your institution's
Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal
company[1][5]. Do not dispose of this chemical in the regular trash or down the sanitary
sewer[5][6].

» Waste Identification and Classification:
o Treat all unused, expired, or contaminated 3-Chlorocyclohexene as hazardous waste[7].
o Due to its flammability, it is classified as a hazardous waste.

o Container Selection and Management:

o Primary Container: Use a chemically compatible container with a leak-proof, screw-on cap
for collecting the waste[8][9]. Glass or appropriate plastic bottles are suitable, but ensure
they are in good condition with no cracks or leaks[5][9]. Do not use containers with corks
or parafilm as primary seals[8].

o Container Condition: Keep the exterior of the waste container clean and dry. Wipe down
any spills on the container before storage and collection[8].

o Closure: Keep the waste container closed at all times, except when adding waste[8][9].
o Labeling the Waste Container:

o Immediately label the container as soon as the first drop of waste is added[7].

o The label must include the words "Hazardous Waste"[5].

o Clearly write the full chemical name, "3-Chlorocyclohexene,” and its concentration if in a
mixture. Do not use abbreviations or chemical formulas[5].
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o Indicate the relevant hazard pictograms (e.g., flammable liquid)[5].

o Include the name of the principal investigator, the lab room number, and the date the
waste was first added to the container[5].

e Waste Storage:

o Segregation: Store the 3-Chlorocyclohexene waste separately from incompatible
materials, such as oxidizers, acids, and bases[9][10].

o Location: Store the waste container in a designated hazardous waste storage area within
the laboratory, away from heat and ignition sources[1][2]. This area should be well-
ventilated.

o Secondary Containment: Place the primary waste container inside a larger, chemically
resistant secondary container (like a lab tray or dishpan) to contain any potential leaks or
spills[7][8]. The secondary container should be able to hold at least 110% of the volume of
the primary container[8].

e Arranging for Disposal:
o Contact your institution's EHS office to request a hazardous waste collection[8].

o Complete any required waste disposal forms, accurately listing the contents of the
container[5].

o Follow the specific procedures and timelines provided by your EHS department for waste
pickup. Do not accumulate more than 55 gallons of hazardous waste in your laboratory[7].

o Empty Container Disposal:

o A container that held 3-Chlorocyclohexene must be triple-rinsed with a suitable solvent
(e.g., ethanol or acetone) to remove all residues[7][9].

o The rinsate (the solvent used for rinsing) must be collected and disposed of as hazardous
waste along with the 3-Chlorocyclohexene waste[9].

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://www.benchchem.com/product/b1361376?utm_src=pdf-body
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://www.nipissingu.ca/sites/default/files/2019-06/NU%20Hazardous%20Materials%20Disposal%20Guide.pdf
https://static.cymitquimica.com/products/3B/pdf/sds-C1563.pdf
https://www.chemsrc.com/en/cas/2441-97-6_668981.html
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://blink.ucsd.edu/safety/research-lab/hazardous-waste/disposal-guidance/chemical.html
https://blink.ucsd.edu/safety/research-lab/hazardous-waste/disposal-guidance/chemical.html
https://blink.ucsd.edu/safety/research-lab/hazardous-waste/disposal-guidance/chemical.html
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.benchchem.com/product/b1361376?utm_src=pdf-body
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://www.benchchem.com/product/b1361376?utm_src=pdf-body
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1361376?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

o Once triple-rinsed and air-dried, deface or remove the original labels, and the empty
container may be disposed of as regular, non-hazardous trash or recycled according to
institutional policy[7][9].

Chemical and Physical Properties

The following table summarizes key quantitative data for 3-Chlorocyclohexene.

Property Value

Molecular Formula CeHoCI[2][11]

Molecular Weight 116.59 g/mol [2][3]
Boiling Point 147.5 °C at 760 mmHg[2]
Flash Point 27.4 °C[2]

Density 1.02 g/cm3[2]

Disposal Workflow Diagram
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Preparation & Collection

1. Identify Waste
Treat 3-Chlorocyclohexene as
hazardous waste.

Y

2. Select Container
Use a compatible, leak-proof
container with a screw cap.

Y

3. Label Container
Attach 'Hazardous Waste' tag.
Fill in all required information.

Y

4. Add Waste
Keep container closed when

not adding waste.

1
IContainer isin use

Safe Storage
\ 4

5. Segregate Waste
Store away from incompatible
chemicals (e.g., oxidizers).

Y

6. Use Secondary Containment
Place container in a spill tray.

Y
7. Store Securely

Keep in a designated, ventilated

area away from ignition sources.

T

i

: Container is full or
collection is scheduled
1
T

Final Djsposal

8. Request Pickup
Contact EHS/Waste Management
and complete forms.

Y
9. Await Collection
EHS collects the waste for
licensed disposal.

Y
10. Manage Empty Container
Triple-rinse, collect rinsate,
deface label, and dispose of container.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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